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Compound Name:
2,5-Dimethoxy-4-

nitrophenethylamine

Cat. No.: B1664026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethoxy-4-nitrophenethylamine, commonly known as 2C-N, is a psychedelic

compound belonging to the 2C family of phenethylamines. First synthesized by Alexander

Shulgin, its unique pharmacological profile and effects have made it a subject of interest within

the scientific community. This technical guide provides a comprehensive overview of 2C-N,

including its chemical identity, synthesis, pharmacology, and the intracellular signaling

pathways it modulates. All quantitative data is presented in structured tables, and key

experimental protocols and biological pathways are visualized to facilitate a deeper

understanding for research and drug development purposes.
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Identifier Value

IUPAC Name
2-(2,5-dimethoxy-4-nitrophenyl)ethan-1-

amine[1][2]

CAS Number 261789-00-8[1][2][3]

Molecular Formula C10H14N2O4[1][2]

Molar Mass 226.232 g/mol [1]

Synonyms 2C-N, 4-Nitro-2,5-dimethoxyphenethylamine[1]

Experimental Protocols
Synthesis of 2,5-Dimethoxy-4-nitrophenethylamine (2C-
N)
The synthesis of 2C-N is detailed in Alexander Shulgin's book, "PiHKAL (Phenethylamines I

Have Known and Loved)."[1] The primary method involves the nitration of 2,5-

dimethoxyphenethylamine (2C-H).
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/2C-N
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-nitrophenethylamine
https://en.wikipedia.org/wiki/2C-N
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-nitrophenethylamine
http://www.bio-fount.com/cn/goods2/294557_5.html
https://en.wikipedia.org/wiki/2C-N
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxy-4-nitrophenethylamine
https://en.wikipedia.org/wiki/2C-N
https://en.wikipedia.org/wiki/2C-N
https://www.benchchem.com/product/b1664026?utm_src=pdf-body
https://en.wikipedia.org/wiki/2C-N
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Nitration

Step 2: Purification

2,5-Dimethoxyphenethylamine (2C-H)

Nitration Reaction

Mixed Acid
(Sulfuric Acid & Nitric Acid)

Crude 2C-N

Purification
(e.g., Recrystallization)

Pure 2,5-Dimethoxy-4-nitrophenethylamine (2C-N)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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